![molecular formula C20H22N2O3 B5729770 1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine](/img/structure/B5729770.png)
1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine, commonly known as Benzylpiperazine (BZP), is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been extensively studied for its potential applications in scientific research due to its unique chemical properties and pharmacological effects.
Mechanism of Action
1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in the activity of the central nervous system, leading to effects such as increased alertness, euphoria, and energy.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of stress hormones such as cortisol, which can have a variety of effects on the body. This compound has also been shown to have effects on the immune system, with studies showing that it can increase the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. It also has a well-established mechanism of action, making it useful for studying the effects of neurotransmitters on the brain. However, there are also some limitations to its use. This compound has been shown to have toxic effects on the liver and kidneys, which can limit its use in certain experiments. It is also a controlled substance in many countries, which can make it difficult to obtain for research purposes.
Future Directions
There are several potential future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine. One area of interest is its potential use as a treatment for various neurological and psychiatric disorders. This compound has been shown to have effects on neurotransmitter systems that are involved in these disorders, and further research could help to elucidate its potential therapeutic benefits. Another area of interest is its potential use as a tool for studying the mechanisms of addiction. This compound has been shown to have addictive properties, and further research could help to elucidate the underlying mechanisms of addiction and identify potential targets for treatment.
Synthesis Methods
1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine can be synthesized by the reaction of piperazine with benzyl chloride and phenylacetic acid in the presence of a catalyst. The resulting compound is then purified using various techniques such as recrystallization, column chromatography, and distillation. This compound is a white crystalline powder that has a melting point of around 240°C.
Scientific Research Applications
1-(1,3-benzodioxol-5-ylmethyl)-4-(phenylacetyl)piperazine has been widely used in scientific research for its potential applications in various fields such as neuroscience, pharmacology, and toxicology. This compound has been shown to interact with various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. This makes it a useful tool for studying the mechanisms of action of these neurotransmitters and their role in various physiological and pathological processes.
properties
IUPAC Name |
1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c23-20(13-16-4-2-1-3-5-16)22-10-8-21(9-11-22)14-17-6-7-18-19(12-17)25-15-24-18/h1-7,12H,8-11,13-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBGYTTAMKVBNJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.